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Compound of Interest

Compound Name: D-Altritol

Cat. No.: B1197955

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential safety
and logistical information for the proper disposal of D-Altritol, a sugar alcohol used in various
research and development applications. Adherence to these procedures is critical for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Key Chemical and Physical Properties of D-Altritol

A thorough understanding of a chemical's properties is the first step in safe handling and
disposal. The following table summarizes the key quantitative data for D-Altritol.

Property Value

Molecular Formula CeH1406[1][2]

Molecular Weight 182.17 g/mol [1][2]

Appearance White to off-white crystalline powder[1][2]
Melting Point 66-67 °C or 88°C

Solubility Soluble in water

H302 (Harmful if swallowed), H315 (Causes
GHS Hazard Statements skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)
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Experimental Protocols for Disposal

The proper disposal route for D-Altritol depends on the quantity of waste, its concentration,
and the presence of any contaminants. The following step-by-step procedures provide a clear
path for safe disposal.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)

Before handling D-Altritol waste, it is crucial to conduct a thorough hazard assessment. As D-
Altritol can cause skin and eye irritation and is harmful if swallowed, appropriate PPE must be
worn at all times. This includes:

o Eye Protection: Safety glasses or goggles.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A standard laboratory coat.

Step 2: Uncontaminated D-Altritol Waste (Small
Quantities)

For small quantities of uncontaminated, solid D-Altritol or dilute aqueous solutions, the
following procedure may be applicable, subject to approval from your institution's
Environmental Health and Safety (EHS) office.

e Consult EHS: Always consult your institution's EHS guidelines before any drain disposal.
Regulations vary, and some institutions may prohibit the drain disposal of any chemical
waste.

« Dilution: If approved, for dilute aqueous solutions, ensure the concentration is low. For solid
D-Altritol, dissolve it in a large volume of water (at least 100 times its volume).

» Drain Disposal: Slowly pour the dilute solution down the drain with a continuous flow of cold
water. Flush the drain with ample water for several minutes to ensure the chemical is fully
cleared from the plumbing.
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Step 3: Contaminated or Large Quantities of D-Altritol
Waste

For larger quantities of D-Altritol, or any amount that is contaminated with other hazardous
materials, the following chemical waste disposal procedure must be followed:

Containment: Place the D-Altritol waste in a clearly labeled, sealed, and chemically
compatible container. The original container can be used if it is in good condition.

o Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical
name ("D-Altritol"), the quantity, and the date. If the waste is a mixture, all components must
be listed.

o Storage: Store the sealed container in a designated satellite accumulation area for chemical
waste, away from incompatible materials.

» Disposal Request: Arrange for pickup and disposal by your institution's licensed hazardous
waste management service.

D-Altritol Disposal Decision Workflow

The following diagram illustrates the logical steps to determine the appropriate disposal route
for D-Altritol waste.
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Start: D-Altritol Waste

Consult Institutional
EHS Guidelines for Drain Disposal

Treat as Chemical Waste:
1. Package in a sealed, labeled container
2. Store in designated waste area
3. Arrange for professional disposal

Follow Drain Disposal Protocol:
- Dilute with copious amounts of water
- Flush drain thoroughly

End of Process

Click to download full resolution via product page

Caption: D-Altritol Disposal Decision Workflow.
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By following these established procedures and consulting with your institution's safety office,
you can ensure the safe and responsible disposal of D-Altritol, contributing to a secure and
compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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